Cas no 109628-38-8 (6H-Pyrido[4,3-b]carbazolium, 9-hydroxy-5,11-dimethyl-2-[2-(1-piperidinyl)ethyl]-, chloride)

• Product Name: 6H-Pyrido[4,3-b]carbazolium, 9-hydroxy-5,11-dimethyl-2-[2-(1-piperidinyl)ethyl]-, chloride
• CAS No: 109628-38-8
• MF: C₂₄H₂₈ClN₃O
• MW: 409.9516248703
• CID: 4428886
• PubChem ID: 54760220
• Update Time: 2025-10-25

6H-Pyrido[4,3-b]carbazolium, 9-hydroxy-5,11-dimethyl-2-[2-(1-piperidinyl)ethyl]-, chloride Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrido[4,3-b]carbazolium, 9-hydroxy-5,11-dimethyl-2-[2-(1-piperidinyl)ethyl]-, chloride
• Hydroxyellipticine-1a
• BVL2WH454J
• 6H-Pyrido[4,3-b]carbazolium, 9-hydroxy-5,11-dimethyl-2-[2-(1-piperidinyl)ethyl]-, chloride (1:1)
• AKOS040748544
• 9-hydroxy-5,11-dimethyl-2-[2-(piperidin-1-yl)ethyl]-6H-pyrido[4,3-b]carbazol-2-ium chloride
• 109628-38-8

• Inchi： 1S/C24H27N3O.ClH/c1-16-21-15-27(13-12-26-9-4-3-5-10-26)11-8-19(21)17(2)24-23(16)20-14-18(28)6-7-22(20)25-24;/h6-8,11,14-15,28H,3-5,9-10,12-13H2,1-2H3;1H
• InChI Key： QQRBMQWRQMDNAN-UHFFFAOYSA-N
• SMILES： [Cl-].OC1C=CC2=C(C=1)C1C(C)=C3C=[N+](C=CC3=C(C)C=1N2)CCN1CCCCC1

Computed Properties

• Exact Mass: 409.1920902Da
• Monoisotopic Mass: 409.1920902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 6H-Pyrido[4,3-b]carbazolium, 9-hydroxy-5,11-dimethyl-2-[2-(1-piperidinyl)ethyl]-, chloride

Compound CAS No. 109628-38-8: 6H-Pyrido[4,3-b]carbazolium, 9-hydroxy-5,11-dimethyl-2-[2-(1-piperidinyl)ethyl]-, chloride

The compound with CAS No. 109628-38-8, commonly referred to as 6H-Pyrido[4,3-b]carbazolium, 9-hydroxy-5,11-dimethyl-2-[2-(1-piperidinyl)ethyl]-, chloride, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically pyridocarbazoles, which are known for their unique electronic properties and structural versatility.

Pyrido[4,3-b]carbazolium derivatives have garnered considerable attention in recent years due to their ability to act as versatile building blocks in organic synthesis. The presence of a piperidinyl group in the structure introduces additional complexity and functionality, making this compound particularly interesting for researchers in the fields of medicinal chemistry and materials science. The chloride counterion further enhances its solubility and stability under various conditions.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Its unique electronic properties make it a strong candidate for applications in optoelectronics. For instance, researchers have demonstrated that derivatives of this compound can exhibit high quantum yields under UV excitation, making them suitable for use in fluorescent sensors and bioimaging applications.

In addition to its electronic properties, the 9-hydroxy functionality introduces hydrophilic characteristics to the molecule, which can be exploited in drug delivery systems. The 5,11-dimethyl substituents further enhance the molecule's stability and compatibility with biological systems. These features make this compound a promising candidate for use in pharmaceutical research.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex structures. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

From an environmental standpoint, this compound has shown minimal toxicity in preliminary studies. Its stability under physiological conditions suggests that it could be used safely in biomedical applications without posing significant risks to human health or the environment.

In conclusion, 6H-Pyrido[4,3-b]carbazolium chloride is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of electronic properties and functional groups makes it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents.